Cas no 392243-00-4 (methyl 3-(4-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate)

• Product Name: methyl 3-(4-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate
• CAS No: 392243-00-4
• MF: C₁₃H₁₂N₂O₅S
• MW: 308.309782028198
• CID: 5832785
• PubChem ID: 4428160
• Update Time: 2025-06-08

methyl 3-(4-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4,5-dihydro-3-[(4-nitrobenzoyl)amino]-, methyl ester
• AKOS024575558
• 392243-00-4
• Oprea1_087806
• methyl 3-(4-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate
• methyl 4-[(4-nitrobenzoyl)amino]-2,3-dihydrothiophene-5-carboxylate
• F0326-0506

• Inchi： 1S/C13H12N2O5S/c1-20-13(17)11-10(6-7-21-11)14-12(16)8-2-4-9(5-3-8)15(18)19/h2-5H,6-7H2,1H3,(H,14,16)
• InChI Key： RSWOUJOHKQUORV-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SCCC=1NC(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 308.04669266g/mol
• Monoisotopic Mass: 308.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 558.9±50.0 °C(Predicted)
• pka: 10.39±0.20(Predicted)

Additional information on methyl 3-(4-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(4-Nitrobenzamido)-4,5-Dihydrothiophene-2-Carboxylate (CAS No. 392243-00-4)

The compound methyl 3-(4-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate (CAS No. 392243-00-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4,5-dihydrothiophene core and 4-nitrobenzamido substituent, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive agents.

One of the most frequently searched questions about this compound revolves around its synthesis methods and reactivity. The methyl ester group in the molecule offers a versatile handle for further functionalization, while the nitrobenzene moiety provides opportunities for reduction to aniline derivatives, a common strategy in medicinal chemistry. Recent studies have highlighted its role in the preparation of heterocyclic compounds, which are crucial building blocks for many FDA-approved drugs.

In the context of current research trends, methyl 3-(4-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate has been investigated for its potential in addressing antibiotic resistance, a major global health concern. The thiophene scaffold present in this compound is known to exhibit diverse biological activities, and researchers are examining its derivatives for antimicrobial properties. This aligns with the growing demand for new antimicrobial agents in the pharmaceutical industry.

The compound's physical and chemical properties are another area of interest for many researchers. With a molecular weight of 306.31 g/mol, this yellow crystalline solid demonstrates moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. Its stability under various conditions makes it suitable for diverse synthetic applications, though proper storage away from light and moisture is recommended to maintain its integrity.

From a mechanistic perspective, the presence of both electron-withdrawing (nitro group) and electron-donating (dihydrothiophene) components in the same molecule creates interesting electronic properties. This duality has led to investigations into its potential as a fluorescence probe or sensor material, particularly in biological imaging applications. The compound's absorption and emission characteristics are currently being studied for possible diagnostic applications.

In the field of green chemistry, researchers are exploring more sustainable approaches to synthesize and utilize methyl 3-(4-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate. This includes investigating catalytic methods to reduce the environmental impact of its production and developing water-based reaction systems to minimize organic solvent use. Such developments are crucial as the chemical industry moves toward more eco-friendly practices.

The compound's structure-activity relationship (SAR) studies have revealed promising insights for drug design. The spatial arrangement of its functional groups allows for specific interactions with biological targets, making it a valuable scaffold for medicinal chemistry optimization. Recent computational modeling studies have predicted favorable binding affinities for certain protein targets, suggesting potential therapeutic applications that warrant further investigation.

Quality control and analytical characterization of 392243-00-4 are essential aspects for researchers working with this compound. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and identity. These methods are particularly important when the compound is used as an intermediate in multi-step syntheses where purity directly affects downstream reactions.

Looking toward future applications, the versatility of methyl 3-(4-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate suggests it may play a role in emerging technologies. Its potential use in material science, particularly in the development of organic semiconductors or conductive polymers, is an area of active exploration. The compound's conjugated system and ability to undergo various chemical transformations make it an interesting candidate for these applications.

For researchers sourcing this compound, understanding its storage requirements and handling precautions is crucial. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this material. Suppliers typically provide detailed technical data sheets that include information about appropriate storage conditions and compatibility with other chemicals.

The growing body of literature on CAS 392243-00-4 reflects its increasing importance in chemical research. Patent databases show a steady rise in filings that incorporate this structure, particularly in pharmaceutical applications. This trend suggests that the scientific community recognizes the value of this molecular scaffold and its derivatives in addressing current challenges in healthcare and materials development.

In conclusion, methyl 3-(4-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate represents an important building block in modern synthetic chemistry with diverse potential applications. Its unique structural features and demonstrated utility in multiple research areas make it a compound of significant interest to both academic and industrial researchers. As synthetic methodologies advance and new applications are discovered, this molecule will likely continue to play an important role in the development of novel chemical entities for various scientific and technological purposes.